Cas no 651052-96-9 (6-Octynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2S)-)

• Product Name: 6-Octynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2S)-
• CAS No: 651052-96-9
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 407128
• PubChem ID: 71377111
• Update Time: 2025-04-19

6-Octynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 6-Octynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2S)-
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]oct-6-ynoic acid
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]OCT-6-YNOIC ACID
• DTXSID10799771
• 651052-96-9

• Inchi： 1S/C13H21NO4/c1-5-6-7-8-9-10(11(15)16)14-12(17)18-13(2,3)4/h10H,7-9H2,1-4H3,(H,14,17)(H,15,16)/t10-/m0/s1
• InChI Key： YKADMZRTCIHBQF-JTQLQIEISA-N
• SMILES： O(C(N[C@H](C(=O)O)CCCC#CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.14713
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63